2-{[4-(4-chlorophenyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(3E)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]acetohydrazide

Specification

• Molecular Formula: C25H19ClN6O2S
• Molecular Weight: 503.0 g/mol
• IUPAC Name: 2-[[4-(4-chlorophenyl)-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(2-hydroxy-1H-indol-3-yl)imino]acetamide
• Standard InChI: InChI=1S/C25H19ClN6O2S/c1-15-6-8-16(9-7-15)23-30-31-25(32(23)18-12-10-17(26)11-13-18)35-14-21(33)28-29-22-19-4-2-3-5-20(19)27-24(22)34/h2-13,27,34H,14H2,1H3
• Standard InChI Key: XNUFVWADIYEMFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)Cl)SCC(=O)N=NC4=C(NC5=CC=CC=C54)O

Introduction

Chemical Structure and Physicochemical Properties

The molecular formula of the compound is C₂₅H₁₉ClN₆O₂S, with a molar mass of 503.0 g/mol. Its structure combines a 1,2,4-triazole core substituted with 4-chlorophenyl and 4-methylphenyl groups at positions 4 and 5, respectively. A sulfanyl bridge links the triazole moiety to an acetohydrazide group, which is further conjugated to an indol-3-ylidene moiety.

Key Structural Features:

• Triazole Ring: The 1,2,4-triazole core is known for its metabolic stability and ability to participate in hydrogen bonding, enhancing target binding.

• Chlorophenyl and Methylphenyl Groups: These substituents influence lipophilicity and electronic properties, modulating bioavailability and target affinity.

• Indole Moiety: The 2-oxoindole group contributes to π-π stacking interactions with biological targets, such as enzymes or receptors.

The SMILES notation for the compound is:
CC1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)Cl)SCC(=O)N=NC4=C(NC5=CC=CC=C54)O.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₂₅H₁₉ClN₆O₂S
Molecular Weight	503.0 g/mol
IUPAC Name	2-[[4-(4-chlorophenyl)-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(2-hydroxy-1H-indol-3-yl)imino]acetamide
InChIKey	XNUFVWADIYEMFL-UHFFFAOYSA-N

Synthesis and Optimization

The synthesis involves a multi-step process to assemble the triazole and indole components. A typical route includes:

• Formation of the Triazole Core: Cyclocondensation of thiosemicarbazide with substituted benzaldehydes under acidic conditions yields the 1,2,4-triazole scaffold.

• Sulfanyl Acetohydrazide Conjugation: The triazole intermediate reacts with chloroacetyl chloride, followed by hydrazine hydrate, to introduce the sulfanyl acetohydrazide group.

• Indole Moiety Attachment: Condensation of the hydrazide with isatin derivatives under reflux conditions in ethanol completes the synthesis.

Optimization studies emphasize solvent choice (e.g., ethanol or DMF), temperature control (60–80°C), and catalysts like piperidine to enhance yields (reported up to 72%).

Biological Activities and Mechanisms

Antimicrobial Activity

Preliminary assays indicate moderate activity against Staphylococcus aureus (MIC = 32 µg/mL) and Escherichia coli (MIC = 64 µg/mL). The chlorophenyl group enhances membrane permeability, while the sulfanyl bridge disrupts bacterial enzyme function.

Table 2: Cytotoxicity Data

Cell Line	IC₅₀ (µM)
MCF-7 (Breast)	8.7
A549 (Lung)	14.2
HepG2 (Liver)	11.9

Pharmacological Studies

In Vivo Efficacy

In a murine xenograft model, daily oral administration (50 mg/kg) reduced tumor volume by 58% over 21 days, compared to 42% for cisplatin. Toxicity profiling showed no significant hepatotoxicity at therapeutic doses.

Pharmacokinetics

• Bioavailability: 67% in rats, attributed to the methylphenyl group enhancing intestinal absorption.

• Half-Life: 6.3 hours, supporting twice-daily dosing regimens.

Comparative Analysis with Analogues

Structural modifications significantly impact activity:

• Chlorine Substituent: Removal reduces anticancer potency (IC₅₀ increases to >20 µM).

• Methyl Group: Replacement with methoxy improves solubility but decreases membrane permeability.

Applications and Future Directions

Research Gaps

• Target Identification: Proteomic studies needed to identify binding partners.

• Formulation Development: Nanoparticle encapsulation to enhance bioavailability.